Cas no 103712-19-2 (4-Pentyn-2-ol, 5-(trimethylsilyl)-, (S)-)

• Product Name: 4-Pentyn-2-ol, 5-(trimethylsilyl)-, (S)-
• CAS No: 103712-19-2
• MF: C₈H₁₆OSi
• MW: 156.297543525696
• CID: 1138504
• PubChem ID: 11126515
• Update Time: 2025-04-20

4-Pentyn-2-ol, 5-(trimethylsilyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-2-ol, 5-(trimethylsilyl)-, (S)-
• (S)-(+)-5-(trimethylsilyl)-4-pentyn-2-ol
• 103712-19-2
• (S)-5-(Trimethylsilyl)pent-4-yn-2-ol

• Inchi： 1S/C8H16OSi/c1-8(9)6-5-7-10(2,3)4/h8-9H,6H2,1-4H3/t8-/m0/s1
• InChI Key： ZTXCCPZECKSLOX-QMMMGPOBSA-N
• SMILES： [Si](C#CC[C@H](C)O)(C)(C)C

Computed Properties

• Exact Mass: 156.097041664g/mol
• Monoisotopic Mass: 156.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų